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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline

CAS No.: 92-49-9

Cat. No.: B1582821 Get Quote

Reactivity, Synthesis, and Applications in Dye
Chemistry
Executive Summary
N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9) is a critical bifunctional intermediate in the

synthesis of cationic azo dyes and pharmaceutical scaffolds.[1] Structurally, it is a

monofunctional nitrogen mustard, characterized by an ethyl group and a 2-chloroethyl chain

attached to an aniline nitrogen. Its industrial value lies in its "latent" electrophilicity; under

neutral conditions, it is relatively stable, but under specific thermal or alkaline conditions, it

cyclizes to form a highly reactive aziridinium ion. This intermediate allows for facile

quaternization with tertiary amines, a key step in producing cationic dyes like Basic Red 18.

However, this same mechanism classifies it as a potential alkylating agent with significant

toxicity, requiring rigorous containment protocols.

Chemical Identity & Physical Properties[1][2][3][4]
The compound exists as a low-melting solid or viscous liquid depending on purity and ambient

temperature. It is lipophilic and practically insoluble in water, but soluble in common organic

solvents (ethanol, benzene, dichloromethane).

Table 1: Physicochemical Specifications
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Property Value Notes

IUPAC Name
N-(2-Chloroethyl)-N-

ethylaniline

Also: N-Ethyl-N-

chloroethylaniline

CAS Number 92-49-9 Precursor (Alcohol): 92-50-2

Molecular Formula C₁₀H₁₄ClN

Molecular Weight 183.68 g/mol

Melting Point 45.5 – 46.5 °C Standard state

Boiling Point 251 – 253 °C Decomposition likely at high T

Density ~1.1 g/cm³ Estimated

Solubility
Soluble in EtOH, DCM,

Toluene
Insoluble in water

Appearance
Colorless to pale yellow

solid/liquid

Darkens upon oxidation/light

exposure

Mechanistic Chemistry: The Aziridinium Intermediate
The core reactivity of N-(2-Chloroethyl)-N-ethylaniline is driven by Neighboring Group

Participation (NGP). The lone pair on the aniline nitrogen is capable of intramolecular

nucleophilic attack on the β-carbon of the chloroethyl group, displacing the chloride ion.

This results in the formation of a transient, strained ethylenimonium (aziridinium) ion. This

cationic species is a potent electrophile, reacting rapidly with external nucleophiles (Nu⁻) such

as amines, water (hydrolysis), or biological macromolecules (DNA alkylation).

Diagram 1: Mechanism of Aziridinium Formation and
Nucleophilic Attack
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Click to download full resolution via product page

Caption: The intramolecular cyclization of the chloroethyl group forms a reactive aziridinium

cation, the active species for subsequent alkylation reactions.

Key Insight: The rate of aziridinium formation is pH-dependent. In acidic media, the aniline

nitrogen is protonated (ammonium form), preventing lone pair participation and stabilizing the

compound. In neutral/basic media, the free base rapidly cyclizes.

Synthesis & Manufacturing Protocols
The industrial synthesis is a two-step process starting from N-ethylaniline.[2] The process must

be conducted in glass-lined or stainless steel reactors to prevent corrosion from HCl

generation.

Step 1: Hydroxyethylation
Reaction: N-Ethylaniline + Ethylene Oxide

N-Ethyl-N-hydroxyethylaniline (CAS 92-50-2)

Reagents: N-Ethylaniline (1.0 eq), Ethylene Oxide (1.05 eq), Taurine or Acetic Acid

(Catalyst).

Protocol:

Charge autoclave with N-ethylaniline and catalyst. Purge with Nitrogen.[3]

Heat to 100°C.

Slowly feed Ethylene Oxide while maintaining temperature <135°C (Exothermic).

Hold at 133°C for 4 hours to ensure completion.

Cool to 40°C and vent. Yield is typically >99%.

Step 2: Chlorination
Reaction: N-Ethyl-N-hydroxyethylaniline + Thionyl Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1582821?utm_src=pdf-body-img
https://www.chembk.com/en/chem/Basic%20Red%20%2018
http://www.orgsyn.org/content/pdfs/procedures/v90p0251.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(2-Chloroethyl)-N-ethylaniline + SO₂ + HCl

Reagents: N-Ethyl-N-hydroxyethylaniline (1.0 eq), Thionyl Chloride (SOCl₂, 1.1 eq), Solvent

(Benzene, Toluene, or Dichloroethane).

Protocol:

Dissolve the hydroxyethyl intermediate in dry solvent (e.g., Toluene) in a reactor equipped

with a scrubber for HCl/SO₂ gases.

Cool to 0-5°C.

Add Thionyl Chloride dropwise, maintaining temperature <10°C.

Once addition is complete, warm to room temperature, then reflux (approx. 80°C) for 2–3

hours to drive off SO₂.

Workup: Cool mixture. Wash with dilute NaHCO₃ to neutralize residual acid (Caution: Gas

evolution).

Dry organic layer over MgSO₄ and concentrate under reduced pressure.

Purification: Recrystallization from ethanol or vacuum distillation (if liquid).

Diagram 2: Synthesis Pathway[4]
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Caption: Two-step industrial synthesis route converting N-ethylaniline to the chloroethyl

derivative via a hydroxyethyl intermediate.

Applications in Dye Synthesis: Basic Red 18
The primary application of N-(2-Chloroethyl)-N-ethylaniline is as the "coupling component"

for cationic azo dyes.[1] A classic example is C.I. Basic Red 18.[1][2][5][6][7]

Synthesis Logic:

Quaternization: The chloroethyl group is reacted with a tertiary amine (e.g., trimethylamine)

to introduce a permanent positive charge. This water-solubilizing cationic group is essential

for dyeing acrylic fibers (polyacrylonitrile).

Coupling: The quaternized aniline is then coupled with a diazonium salt.

Experimental Protocol (Basic Red 18 Type):

Quaternization:

Dissolve N-(2-Chloroethyl)-N-ethylaniline in acetonitrile or water/alcohol mix.[5]
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Add excess Trimethylamine (gas or solution).[5]

Heat in a pressure vessel at 80–100°C.[5]

Result: Quaternary ammonium salt (N-Ethyl-N-[2-(trimethylammonium)ethyl]aniline

chloride).

Diazotization:

React 2-Chloro-4-nitroaniline with Sodium Nitrite (NaNO₂) in HCl at 0-5°C to form the

diazonium salt.

Azo Coupling:

Add the diazonium solution to the quaternary ammonium salt solution (buffered to pH 4-5).

The azo dye precipitates as a dark red solid.

Safety, Toxicology, and Handling
Hazard Classification:

Acute Toxicity: High. Toxic if swallowed (H301) or in contact with skin (H311).

Skin Corrosion: Causes severe irritation; potential vesicant (blistering agent) due to mustard-

like activity.

Carcinogenicity: Suspected mutagen due to alkylating capability.

Handling Protocols:

PPE: Double nitrile gloves, full face shield, and chemically resistant suit (Tyvek).

Containment: All weighing and transfer must occur inside a certified Fume Hood or

Glovebox.

Decontamination: Spills should be neutralized with a solution of 10% Sodium Thiosulfate

(nucleophilic scavenger) followed by soapy water. The thiosulfate opens the aziridinium ring,

rendering it harmless.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582821#n-2-chloroethyl-n-ethylaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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